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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-Fluorescein Phosphoramidite (6-FAM), a
key reagent for introducing the fluorescein fluorophore into synthetic oligonucleotides.
Fluorescein is one of the most widely used fluorescent dyes for labeling biomolecules due to its
high quantum yield and compatibility with common fluorescence detection instrumentation. This
document details its chemical structure, physicochemical properties, and the methodologies for
its incorporation into oligonucleotides.

Core Chemical Structure and Properties

6-Fluorescein Phosphoramidite is derived from the single isomer 6-carboxyfluorescein.[1][2]
The phosphoramidite functional group enables its efficient coupling to the 5'-hydroxyl of a
growing oligonucleotide chain during solid-phase synthesis.[3] The fluorescein moiety is
protected with pivaloyl groups to prevent side reactions during the synthesis, and these are
removed during the final deprotection step.[4]

Below is a diagram representing the chemical structure of 6-Fluorescein CE-Phosphoramidite.
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Chemical structure of 6-Fluorescein Phosphoramidite.

Quantitative Data

The photophysical and chemical properties of 6-Fluorescein Phosphoramidite are

summarized in the table below. These properties are crucial for designing and interpreting

fluorescence-based assays.

Property Value Reference(s)
Molecular Formula C46H58N3010P [5161[7]
Molecular Weight ~844 g/mol [7]

CAS Number 204697-37-0 [51[7]
Excitation Maximum (Aex) ~492 nm [7]

Emission Maximum (Aem) ~517 nm [71[8]

Extinction Coefficient

~74,000 L-mol~t-cm~! at Aex

[7]

Fluorescence Quantum Yield

~0.93

[7]

Purity

High isomeric purity single

isomer

[7]

Solubility

Acetonitrile, Dichloromethane
(DCM)

[7]

Storage Conditions

-20°C in the dark, desiccated

[7](8]

Experimental Protocols

The primary application of 6-Fluorescein Phosphoramidite is the labeling of oligonucleotides

at the 5'-terminus during automated solid-phase synthesis.

5'-Labeling of Oligonucleotides

This protocol outlines the general steps for incorporating 6-FAM at the 5'-end of an

oligonucleotide using a standard automated DNA synthesizer.
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Materials:

6-Fluorescein Phosphoramidite

Anhydrous acetonitrile

Standard DNA synthesis reagents (activator, capping reagents, oxidizer)

Controlled Pore Glass (CPG) solid support with the initial nucleoside

Cleavage and deprotection solution (e.g., concentrated ammonium hydroxide)

Workflow:
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Automated Oligonucleotide Synthesis

Start with CPG-bound Nucleoside

'

Standard Phosphoramidite Cycles
(Chain Elongation)

'

Final Coupling Step:
Add 6-FAM Phosphoramidite

Post-Synthesis Workup

Cleavage from CPG Support
(e.g., Ammonium Hydroxide)

'

Removal of Protecting Groups
(e.g., 55°C for 8-17 hours)

Purification

y

RP-HPLC Purification of
FAM-labeled Oligonucleotide

Click to download full resolution via product page
Workflow for 5'-labeling of oligonucleotides with 6-FAM.

Methodology:

e Oligonucleotide Synthesis: The desired oligonucleotide sequence is synthesized on a solid
support using standard phosphoramidite chemistry.
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» Final Coupling Step: In the final synthesis cycle, 6-Fluorescein Phosphoramidite is
coupled to the 5'-hydroxyl of the oligonucleotide. The coupling time for the fluorescein
phosphoramidite may be extended to 15 minutes to ensure high efficiency.[9]

» Cleavage and Deprotection: After synthesis, the oligonucleotide is cleaved from the solid
support and all protecting groups are removed using concentrated ammonium hydroxide.[9]
This step is typically carried out at 55°C for 8-17 hours.[9][10] While AMA (Ammonium
hydroxide/40% Methylamine) can be used, it may cause a small amount of degradation to
the fluorescein dye.[2]

 Purification: The resulting 5'-FAM-labeled oligonucleotide is purified, typically by reverse-
phase high-performance liquid chromatography (RP-HPLC).

Signaling Pathway Considerations in Probe Design

6-FAM labeled oligonucleotides are frequently used as probes in techniques like quantitative
PCR (gPCR) and fluorescence in situ hybridization (FISH). In many of these applications, the
fluorescence of FAM is quenched by a nearby quencher molecule. The signaling mechanism
relies on the separation of the fluorophore and quencher.

Quenched State

Intact Probe:
FAM and Quencher in Proximity

~
~
~N
~

FRET < Hybridization to Target

“>._  Active State
A
Probe Hybridization & Cleavage
(e.g., by Tag Polymerase)

No Fluorescence Signal

eparation of FAM
and Quencher

Fluorescence Signal Detected
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Signaling pathway for a 5'-nuclease (TagMan) probe.

In this example of a 5'-nuclease assay, the probe is intact, and the fluorescence of FAM is
guenched. Upon hybridization to the target sequence, the 5'-3' exonuclease activity of the DNA
polymerase cleaves the probe, separating the FAM fluorophore from the quencher and leading
to an increase in fluorescence. The fluorescence of FAM can be effectively quenched by
guenchers such as BHQ-1.[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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